Cas no 831250-63-6 (1,10-PHENANTHROLINE, 2,2'-[(1-METHYLETHYLIDENE)DI-4,1-PHENYLENE]BIS-)

• Product Name: 1,10-PHENANTHROLINE, 2,2'-[(1-METHYLETHYLIDENE)DI-4,1-PHENYLENE]BIS-
• CAS No: 831250-63-6
• MF: C₃₉H₂₈N₄
• MW: 552.666428565979
• CID: 3179460
• PubChem ID: 60135216
• Update Time: 2025-04-21

1,10-PHENANTHROLINE, 2,2'-[(1-METHYLETHYLIDENE)DI-4,1-PHENYLENE]BIS- Chemical and Physical Properties

Names and Identifiers

• 1,10-PHENANTHROLINE, 2,2'-[(1-METHYLETHYLIDENE)DI-4,1-PHENYLENE]BIS-
• 2,2'-(Propane-2,2-diylbis(4,1-phenylene))bis(1,10-phenanthroline)
• 831250-63-6
• SCHEMBL11962224

• Inchi： 1S/C39H28N4/c1-39(2,31-17-11-25(12-18-31)33-21-15-29-9-7-27-5-3-23-40-35(27)37(29)42-33)32-19-13-26(14-20-32)34-22-16-30-10-8-28-6-4-24-41-36(28)38(30)43-34/h3-24H,1-2H3
• InChI Key： OFPMPZBZTYWGLN-UHFFFAOYSA-N
• SMILES： N1C2C3C(=CC=CN=3)C=CC=2C=CC=1C1C=CC(=CC=1)C(C)(C)C1C=CC(C2C=CC3C=CC4=CC=CN=C4C=3N=2)=CC=1

Computed Properties

• Exact Mass: 552.23139691Da
• Monoisotopic Mass: 552.23139691Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 51.6Ų